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Compound of Interest
Compound Name: 4-(Pyrrolidin-1-ylcarbonyl)aniline

Cat. No.: B185276

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 4-
(Pyrrolidin-1-ylcarbonyl)aniline, a compound of interest in medicinal chemistry and materials
science. The data presented herein is compiled from verified chemical databases and is

intended to support research and development activities.

Physicochemical Data Summary

The fundamental molecular properties of 4-(Pyrrolidin-1-ylcarbonyl)aniline are summarized
in the table below. These values are critical for experimental design, analytical method

development, and computational modeling.

Property Value Reference

Molecular Formula C11H14N20 [1112][3]

Molecular Weight 190.24 g/mol [1]
4-aminophenyl)-pyrrolidin-1-

IUPAC Name ( phenyl-py [11[2]

ylmethanone

CAS Number 56302-41-1

[1]2]

Experimental Protocols
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The determination of the molecular weight and formula of a compound like 4-(Pyrrolidin-1-
ylcarbonyl)aniline typically involves the following standard analytical techniques:

1. Mass Spectrometry for Molecular Weight Determination:

¢ Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid
chromatography (LC-MS) or gas chromatography (GC-MS), is employed to determine the
accurate mass of the molecule. The compound is ionized (e.g., via electrospray ionization -
ESI) and the mass-to-charge ratio (m/z) of the resulting ions is measured. The molecular
weight is derived from the mass of the molecular ion peak.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent such as methanol or acetonitrile.

 Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF, or FT-ICR).
2. Elemental Analysis for Molecular Formula Confirmation:

o Methodology: Combustion analysis is used to determine the percentage composition of
carbon (C), hydrogen (H), and nitrogen (N) in the sample. A known mass of the compound is
combusted in an excess of oxygen, and the resulting gaseous products (COz, H20, N2) are
guantitatively measured. The empirical formula is calculated from these percentages, and in
conjunction with the molecular weight from mass spectrometry, the molecular formula is
confirmed.

o Sample Preparation: The sample must be pure and thoroughly dried to obtain accurate
results.

 Instrumentation: An elemental analyzer.
3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

o Methodology: *H NMR and 3C NMR spectroscopy are used to elucidate the chemical
structure, which in turn confirms the atomic composition and connectivity, validating the
molecular formula. The chemical shifts, integration of signals, and coupling patterns provide
detailed information about the arrangement of atoms within the molecule.
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o Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., CDCls,
DMSO-ds).

e Instrumentation: An NMR spectrometer (e.g., 300, 400, or 500 MHz).

Molecular Structure and Connectivity

The following diagram illustrates the logical relationship between the constituent functional
groups of 4-(Pyrrolidin-1-ylcarbonyl)aniline, which is composed of an aniline moiety linked to
a pyrrolidine ring via a carbonyl group.

4-(Pyrrolidin-1-ylcarbonyl)aniline
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Constituent Functional Groups of the Molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

